1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(5-propan-2-ylthiophen-3-yl)methanone
• InChI: InChI=1S/C18H21ClN2OS/c1-13(2)17-10-14(12-23-17)18(22)21-8-6-20(7-9-21)16-5-3-4-15(19)11-16/h3-5,10-13H,6-9H2,1-2H3
• InChI Key: MUDGCMVSCAAXSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H21ClN2OS
• Molecular Weight: 348.9 g/mol

Description

1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine, also known as CPIP, is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. CPIP belongs to the class of piperazine derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine is not fully understood. However, it has been suggested that this compound may act as a serotonin receptor agonist and a dopamine receptor antagonist. This compound has also been shown to inhibit the activity of the enzyme nitric oxide synthase, which is involved in the production of nitric oxide, a signaling molecule that plays a role in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. This compound has also been shown to increase the levels of the neurotransmitter serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine in lab experiments is its potential therapeutic effects, which make it a promising candidate for the development of new drugs. This compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions that could be pursued in the study of 1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine. One possible direction is to further investigate its mechanism of action, which could provide insights into its potential therapeutic effects. Another direction is to study the effects of this compound in different animal models of disease, which could help identify its potential applications in the treatment of various conditions. Finally, the development of new analogs of this compound with improved pharmacological properties could lead to the discovery of new drugs with therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. It has been shown to exhibit anti-inflammatory, analgesic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain and anxiety disorders. While there are still many questions to be answered about this compound, it remains a promising candidate for the development of new drugs with therapeutic potential.

Scientific Research Applications

1-(3-chlorophenyl)-4-[(5-isopropyl-3-thienyl)carbonyl]piperazine has been widely used in scientific research for its potential therapeutic effects. It has been shown to exhibit anti-inflammatory, analgesic, and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain and anxiety disorders.